Cas no 6672-24-8 (Cyclopentanone, 3-methyl-, (S)-)

Cyclopentanone, 3-methyl-, (S)- structure
6672-24-8 structure
Product Name:Cyclopentanone, 3-methyl-, (S)-
CAS No:6672-24-8
MF:C6H10O
MW:98.1430020332336
MDL:MFCD24687931
CID:395898
PubChem ID:6999909
Update Time:2025-04-19

Cyclopentanone, 3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 3-methyl-, (S)-
    • (S)-3-Methyl-cyclopentanone
    • (3S)-3-methylcyclopentanone
    • (-)-(3S)-3-Methylcyclopentanone
    • Q27281602
    • (S)-3-Methylcyclopentan-1-one
    • EN300-7101944
    • Cyclopentanone, 3-methyl-, (3S)-
    • (-)-3-Methylcyclopentanone
    • JO97H2161E
    • 3-Methylcyclopentanone, (3S)-
    • (3S)-3-methylcyclopentan-1-one
    • UNII-JO97H2161E
    • 3-Methylcyclopentanone, (-)-
    • AOKRXIIIYJGNNU-YFKPBYRVSA-N
    • 6672-24-8
    • MDL： MFCD24687931
    • Inchi： 1S/C6H10O/c1-5-2-3-6(7)4-5/h5H,2-4H2,1H3/t5-/m0/s1
    • InChI Key： AOKRXIIIYJGNNU-YFKPBYRVSA-N
    • SMILES： O=C1CC[C@H](C)C1

Computed Properties

  • Exact Mass: 98.0732
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 86.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Cyclopentanone, 3-methyl-, (S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
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